4-{1-[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(4-ethylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl]-1-(4-ethylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C30H33N3O3/c1-4-22-12-14-24(15-13-22)32-17-23(16-28(32)35)30-31-26-10-5-6-11-27(26)33(30)18-25(34)19-36-29-20(2)8-7-9-21(29)3/h5-15,23,25,34H,4,16-19H2,1-3H3
• InChI Key: SLEJOSFULHNTDO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(COC5=C(C=CC=C5C)C)O
• Molecular Formula: C30H33N3O3
• Molecular Weight: 483.6 g/mol
• CAS No.: 1018162-23-6

Description

4-{1-[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(4-ethylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C30H33N3O3 and its molecular weight is 483.612. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Materials

Polyimides Derived from Pyridine-bridged Aromatic Dianhydride

A novel pyridine-bridged aromatic dianhydride monomer was synthesized, leading to the creation of new pyridine-containing polyimides. These materials exhibit good thermal stability, outstanding mechanical properties, and predominantly amorphous characteristics. Such polyimides could find applications in a range of industries, from electronics to aerospace, due to their robust and flexible nature (Wang et al., 2006).

Polyimides with Low Dielectric Constants

Another study focused on the synthesis of novel polyimides that possess low dielectric constants, which is crucial for applications in the electronics industry. These materials were prepared from a pyridine-containing aromatic dianhydride monomer, showcasing their potential in advanced electronic devices due to their favorable electrical properties (Wang et al., 2006).

Advanced Synthesis Techniques

Catalyst-free Synthesis of Imidazo[1,2-a]pyridine Derivatives

A catalyst-free approach for synthesizing 3-hydroxyimidazo[1,2-a]pyridine zwitterion derivatives was described, emphasizing the efficiency and environmental friendliness of this method. Such synthetic strategies are valuable for creating complex molecules with potential applications in various fields of chemistry and materials science (Ghandi et al., 2017).

Synthesis of Polyimides Based on Flexible Diamine

Research into the development of new organosoluble polyimides based on a flexible diamine demonstrated the potential of these materials for applications requiring high solubility and excellent thermal stability. Such polyimides could be particularly useful in the field of high-performance polymers (Liaw et al., 2001).